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Compound of Interest

Compound Name: 2,5-Dioxooxolan-3-YL acetate

CAS No.: 24766-96-9

Cat. No.: B019226

Get Quote

Abstract
(3S)-2,5-dioxooxolan-3-yl acetate, also known as (S)-(-)-2-Acetoxysuccinic anhydride or O-

Acetyl-L-malic anhydride, is a potent and versatile chiral building block derived from the natural

chiral pool substance, L-malic acid.[1] Its utility in asymmetric synthesis stems from a

combination of features: a pre-defined (S)-stereocenter, a reactive cyclic anhydride system,

and differentiated carbonyl groups that allow for highly regioselective reactions. These

application notes provide an in-depth guide for researchers, chemists, and drug development

professionals on the strategic application of this synthon, focusing on the mechanistic

principles of stereocontrol and providing detailed, field-proven protocols for its use in

constructing high-value chiral molecules.

The Strategic Value of (3S)-2,5-dioxooxolan-3-yl
acetate
In the landscape of chiral synthesis, efficiency and stereochemical fidelity are paramount.

(3S)-2,5-dioxooxolan-3-yl acetate emerges as a superior starting material for several key

reasons:
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Chiral Integrity: Derived from L-malic acid, it provides a reliable source of (S)-

stereochemistry, which can be transferred with high fidelity to target molecules, crucial for

ensuring the efficacy and safety of pharmaceutical agents.[2]

Electrophilic Activation: The succinic anhydride ring is strained and contains two highly

electrophilic carbonyl carbons. This inherent reactivity allows for efficient ring-opening under

mild conditions with a wide range of nucleophiles.[1]

Regiochemical Differentiation: The C3 stereocenter, bearing an acetoxy group, creates a

distinct steric and electronic environment for the two carbonyl groups (C2 and C5). This

differentiation is the cornerstone of its utility, enabling nucleophiles to attack one carbonyl

carbon with high selectivity over the other.

This strategic combination allows for the creation of complex, enantiomerically pure molecules

in a predictable and controlled manner, making it an invaluable tool in medicinal chemistry and

natural product synthesis.[2]

Fundamental Reaction: Regioselective Nucleophilic Acyl
Substitution
The primary transformation involving (3S)-2,5-dioxooxolan-3-yl acetate is the regioselective

ring-opening by a nucleophile (Nu-H). The nucleophile preferentially attacks the C5 carbonyl

carbon, which is sterically less encumbered than the C2 carbonyl adjacent to the substituted

chiral center. This initial attack forms a tetrahedral intermediate which then collapses, cleaving

the acyl-oxygen bond and opening the ring to yield a chiral carboxylic acid derivative.
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Workflow: Synthesis of Chiral Amide-Acids

Preparation

Reaction

Workup & Purification

Dissolve Anhydride (1.0 eq)
in anhydrous DCM

Add amine solution dropwise
to anhydride solution at 0 °C

Prepare solution of
Benzylamine (1.0 eq) in DCM

Stir at 0 °C for 30 min,
then warm to RT for 2-4 h

Concentrate in vacuo

Acidify with 1M HCl (aq)
& Extract with Ethyl Acetate

Dry (Na2SO4), filter,
and concentrate

Purify by column chromatography
or recrystallization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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